Cas no 88082-68-2 ((1R,2S)-1-amino-1-phenylpropan-2-ol)

• Product Name: (1R,2S)-1-amino-1-phenylpropan-2-ol
• CAS No: 88082-68-2
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5083936
• PubChem ID: 10773949
• Update Time: 2025-05-26

(1R,2S)-1-amino-1-phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-1-amino-1-phenylpropan-2-ol
• (1R,2S)-1-Amino-1-phenyl-2-propanol
• N15521
• AAEOXZIUGCXWTF-CBAPKCEASA-N
• 88082-68-2
• CS-0197469
• SCHEMBL1335056
• BS-45015
• DTXSID701296653
• Benzeneethanol, beta-amino-alpha-methyl-, (alphaS,betaR)-
• AKOS006369753
• (2S,1R)-1-AMINO-1-PHENYLPROPAN-2-OL
• (I+/-S,I(2)R)-I(2)-Amino-I+/--methylbenzeneethanol

• Inchi： 1S/C9H13NO/c1-7(11)9(10)8-5-3-2-4-6-8/h2-7,9,11H,10H2,1H3/t7-,9-/m0/s1
• InChI Key： AAEOXZIUGCXWTF-CBAPKCEASA-N
• SMILES： O[C@@H](C)[C@@H](C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (1R,2S)-1-amino-1-phenylpropan-2-ol

Introduction to (1R,2S)-1-amino-1-phenylpropan-2-ol (CAS No. 88082-68-2)

(1R,2S)-1-amino-1-phenylpropan-2-ol (CAS No. 88082-68-2) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique properties and potential applications. This compound, also known as (1R,2S)-ephedrine or (1R,2S)-pseudoephedrine, is a derivative of phenylpropanolamine and belongs to the class of sympathomimetic amines. Its chiral nature and specific stereochemistry make it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The (1R,2S)-1-amino-1-phenylpropan-2-ol molecule is characterized by its chiral centers at the 1 and 2 positions, which confer distinct biological activities compared to its enantiomers. The compound's structure consists of a phenyl ring attached to a propanolamine backbone, with an amino group and a hydroxyl group positioned at specific stereocenters. This arrangement is crucial for its pharmacological effects and interactions with biological targets.

Recent studies have highlighted the importance of (1R,2S)-1-amino-1-phenylpropan-2-ol in the development of novel drugs for various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can serve as a lead structure for the design of selective β-adrenergic receptor agonists. These agonists have potential applications in the treatment of respiratory disorders such as asthma and chronic obstructive pulmonary disease (COPD).

In addition to its role in drug discovery, (1R,2S)-1-amino-1-phenylpropan-2-ol has been investigated for its use in chiral resolution techniques. Chiral resolution is a critical process in pharmaceutical manufacturing to ensure the production of pure enantiomers with desired biological activities. Techniques such as crystallization, chromatography, and enzymatic resolution have been employed to separate (1R,2S)-1-amino-1-phenylpropan-2-ol from its enantiomers. A study published in Tetrahedron Asymmetry demonstrated that enzymatic resolution using lipases can achieve high enantiomeric excess (ee) values, making it a viable method for industrial-scale production.

The physical and chemical properties of (1R,2S)-1-amino-1-phenylpropan-2-ol are also noteworthy. It is a colorless liquid with a boiling point of approximately 300°C at atmospheric pressure and is soluble in water and common organic solvents such as ethanol and methanol. Its solubility characteristics make it suitable for use in various chemical reactions and formulations.

Safety considerations are essential when handling (1R,2S)-1-amino-1-phenylpropan-2-ol. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and safety goggles, as well as storing the compound in a well-ventilated area away from incompatible substances.

In conclusion, (1R,2S)-1-amino-1-phenylpropan-2-ol (CAS No. 88082-68-2) is a versatile compound with significant potential in pharmaceutical research and development. Its unique stereochemistry and biological activities make it an important intermediate in the synthesis of various drugs and fine chemicals. Ongoing research continues to explore new applications and improve methods for its production and use.